Cas no 4767-54-8 (3-(propan-2-ylidene)-2-benzofuran-1(3H)-one)

4767-54-8 structure
Product name:3-(propan-2-ylidene)-2-benzofuran-1(3H)-one
3-(propan-2-ylidene)-2-benzofuran-1(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(propan-2-ylidene)-2-benzofuran-1(3H)-one
- 3-propan-2-ylidene-2-benzofuran-1-one
- 3-isopropylidenenaphthalide
- 3-Isopropylidenephthalide
- 3-Isopropylidenphthalid
- AC1L5V0E
- AC1Q6M81
- AG-J-12980
- AR-1J2810
- CTK4J0192
- isopropylidene-phthalide
- Isopropylidenephthalide
- Isopropylidenphthalid
- Isopropyliden-phthalid
- NSC37419
- 4767-54-8
- DTXSID60284480
- NSC-37419
- 3-(Propan-2-ylidene)isobenzofuran-1(3H)-one
- 3-(1-Methylethylidene)-2-benzofuran-1(3H)-one #
- UYTQKTLMMLDERF-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C11H10O2/c1-7(2)10-8-5-3-4-6-9(8)11(12)13-10/h3-6H,1-2H3
- InChI Key: UYTQKTLMMLDERF-UHFFFAOYSA-N
- SMILES: CC(=C1C2=CC=CC=C2C(=O)O1)C
Computed Properties
- Exact Mass: 174.0681
- Monoisotopic Mass: 174.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.177
- Boiling Point: 292°C at 760 mmHg
- Flash Point: 118.2°C
- Refractive Index: 1.576
- PSA: 26.3
3-(propan-2-ylidene)-2-benzofuran-1(3H)-one Related Literature
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1. Synthesis and transformations of phthalanylideneammonium saltsGerhard V. Boyd J. Chem. Soc. Perkin Trans. 1 1973 1731
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3. CCXII.—Some properties of phenyl isopropyl ketoneArthur Lapworth,Victor Steele J. Chem. Soc. Trans. 1911 99 1882
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